Cas no 341029-48-9 (2-(2,4-Dichlorophenyl)pentan-1-ol)

• Product Name: 2-(2,4-Dichlorophenyl)pentan-1-ol
• CAS No: 341029-48-9
• MF: C₁₁H₁₄Cl₂O
• MW: 233.134261608124
• CID: 5730162
• PubChem ID: 12343351
• Update Time: 2025-08-05

2-(2,4-Dichlorophenyl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichloro-phenyl)-pentan-1-ol
• SCHEMBL10822101
• 341029-48-9
• CS-0364323
• 2-(2,4-dichlorophenyl)pentan-1-ol
• C11H14Cl2O
• Benzeneethanol, 2,4-dichloro-β-propyl-
• 2-(2,4-Dichlorophenyl)pentan-1-ol

• Inchi： 1S/C11H14Cl2O/c1-2-3-8(7-14)10-5-4-9(12)6-11(10)13/h4-6,8,14H,2-3,7H2,1H3
• InChI Key： BWVFOQWFDNGQPR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CO)CCC)Cl

Computed Properties

• Exact Mass: 232.0421705g/mol
• Monoisotopic Mass: 232.0421705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 312.8±27.0 °C(Predicted)
• pka: 14.57±0.10(Predicted)